![molecular formula C12H17NO B14532536 Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide CAS No. 62491-65-0](/img/structure/B14532536.png)
Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide
Overview
Description
Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide is an organic compound belonging to the class of heterocyclic compounds This compound is characterized by a fused ring structure that includes both a cyclooctane ring and a pyridine ring The presence of an oxide group at the 1-position and a methyl group at the 2-position further defines its chemical structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of a cyclooctane derivative with a pyridine derivative in the presence of an oxidizing agent. The reaction conditions, such as temperature, solvent, and catalyst, play a crucial role in determining the yield and purity of the final product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to higher yields and consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to introduce additional functional groups.
Reduction: Reduction reactions can be used to modify the oxidation state of the compound.
Substitution: The methyl and oxide groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reducing Agents: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.
Substitution Reagents: Halogenating agents, such as chlorine and bromine, are often used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may produce compounds with lower oxidation states.
Scientific Research Applications
Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.
Mechanism of Action
The mechanism of action of Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules.
Comparison with Similar Compounds
Similar Compounds
Cycloocta[b]pyridine: A similar compound without the methyl and oxide groups.
Hexahydrocycloocta[b]pyridine: Another related compound with a different degree of hydrogenation.
Cycloocta[b]pyran: A compound with a similar ring structure but containing an oxygen atom in place of the nitrogen atom in the pyridine ring.
Uniqueness
Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-, 1-oxide is unique due to the presence of both a methyl group and an oxide group, which confer specific chemical properties and reactivity. These functional groups make it a valuable compound for various applications, distinguishing it from other similar compounds.
Properties
CAS No. |
62491-65-0 |
|---|---|
Molecular Formula |
C12H17NO |
Molecular Weight |
191.27 g/mol |
IUPAC Name |
2-methyl-1-oxido-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-1-ium |
InChI |
InChI=1S/C12H17NO/c1-10-8-9-11-6-4-2-3-5-7-12(11)13(10)14/h8-9H,2-7H2,1H3 |
InChI Key |
ACNPUIZGSJIJKX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=[N+](C2=C(CCCCCC2)C=C1)[O-] |
Origin of Product |
United States |
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